Cas no 2137841-89-3 (3-(Acetylamino)-4-formylbenzoic acid)

• Product Name: 3-(Acetylamino)-4-formylbenzoic acid
• CAS No: 2137841-89-3
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 6138438
• PubChem ID: 165749333
• Update Time: 2025-07-22

3-(Acetylamino)-4-formylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Acetylamino)-4-formylbenzoic acid
• 2137841-89-3
• EN300-739653
• 3-acetamido-4-formylbenzoic acid

• Inchi： 1S/C10H9NO4/c1-6(13)11-9-4-7(10(14)15)2-3-8(9)5-12/h2-5H,1H3,(H,11,13)(H,14,15)
• InChI Key： YNVLJNHFGSOJIE-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C=O)=C(C=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 207.05315777g/mol
• Monoisotopic Mass: 207.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 83.5Ų

Additional information on 3-(Acetylamino)-4-formylbenzoic acid

3-(Acetylamino)-4-formylbenzoic Acid: A Comprehensive Overview

3-(Acetylamino)-4-formylbenzoic acid (CAS No. 2137841-89-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic ring, an acetylamine group, and a formyl group, which collectively contribute to its chemical reactivity and biological activity.

The molecular formula of 3-(Acetylamino)-4-formylbenzoic acid is C₉H₉NO₄, and its molecular weight is 199.17 g/mol. The compound is a white to off-white solid at room temperature and is soluble in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO). Its structural features make it an attractive candidate for a wide range of chemical reactions and biological studies.

In the realm of pharmaceutical research, 3-(Acetylamino)-4-formylbenzoic acid has shown promise as a potential lead compound for the development of new drugs. Recent studies have focused on its anti-inflammatory and analgesic properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines and enzymes. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(Acetylamino)-4-formylbenzoic acid exhibited significant anti-inflammatory activity in both in vitro and in vivo models.

Beyond its pharmaceutical applications, 3-(Acetylamino)-4-formylbenzoic acid has also been explored for its potential use in materials science. Its formyl group can participate in various chemical reactions, such as condensation reactions with amines to form imines or Schiff bases. These derivatives have found applications in the synthesis of advanced materials, such as polymers and coatings, due to their enhanced mechanical properties and thermal stability.

The synthetic versatility of 3-(Acetylamino)-4-formylbenzoic acid has also made it a valuable intermediate in organic synthesis. Researchers have utilized this compound as a building block for the preparation of more complex molecules with diverse functionalities. For example, a recent study published in the Tetrahedron Letters reported the successful synthesis of novel heterocyclic compounds using 3-(Acetylamino)-4-formylbenzoic acid as a key starting material. These heterocyclic compounds exhibited promising biological activities, including antimicrobial and anticancer properties.

In addition to its synthetic applications, the environmental impact of 3-(Acetylamino)-4-formylbenzoic acid has been a topic of interest. Studies have investigated its biodegradability and toxicity to ensure its safe use in industrial processes. A study published in the Journal of Environmental Science and Health found that 3-(Acetylamino)-4-formylbenzoic acid exhibits moderate biodegradability under aerobic conditions and low toxicity to aquatic organisms, making it a relatively environmentally friendly compound.

The future prospects for 3-(Acetylamino)-4-formylbenzoic acid are promising. Ongoing research aims to further explore its potential applications in drug discovery, materials science, and environmental chemistry. As new derivatives and analogs are developed, it is likely that this compound will continue to play a significant role in advancing scientific knowledge and technological innovation.

In conclusion, CAS No. 2137841-89-3, known as 3-(Acetylamino)-4-formylbenzoic acid, is a multifaceted compound with a wide range of applications. Its unique chemical structure provides a foundation for further research and development across multiple disciplines. As scientists continue to uncover new properties and uses for this compound, it is poised to make significant contributions to various fields of study.